Cas no 912772-85-1 (3-Amino-6-bromo-2-phenylpyridine)

• Product Name: 3-Amino-6-bromo-2-phenylpyridine
• CAS No: 912772-85-1
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• MDL: MFCD08235166
• CID: 803406
• PubChem ID: 28875340
• Update Time: 2025-05-20

3-Amino-6-bromo-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,6-bromo-2-phenyl-
• 3-Amino-6-bromo-2-phenylpyridine
• 6-bromo-2-phenylpyridin-3-amine
• 6-bromo-2-phenyl-3-pyridinamine
• 6-bromo-2-phenyl-3-pyridylamine
• DTXSID90651727
• 6-bromanyl-2-phenyl-pyridin-3-amine
• AKOS025116746
• A843782
• 912772-85-1
• MFCD08235166
• SCHEMBL15716741
• TS-03577

• MDL： MFCD08235166
• Inchi： 1S/C11H9BrN2/c12-10-7-6-9(13)11(14-10)8-4-2-1-3-5-8/h1-7H,13H2
• InChI Key： FSEFNQUBOFFXKN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 247.99500
• Monoisotopic Mass: 247.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.91000
• LogP: 3.67450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Amino-6-bromo-2-phenylpyridine

Recent Advances in the Study of 3-Amino-6-bromo-2-phenylpyridine (CAS: 912772-85-1) in Chemical Biology and Pharmaceutical Research

3-Amino-6-bromo-2-phenylpyridine (CAS: 912772-85-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique pyridine core substituted with amino, bromo, and phenyl groups, serves as a versatile building block for the synthesis of more complex molecules. Recent studies have explored its role as a key intermediate in the development of kinase inhibitors, anticancer agents, and other biologically active compounds. The bromo substituent, in particular, offers a reactive site for further functionalization through cross-coupling reactions, making it a valuable scaffold in synthetic chemistry.

One of the most notable applications of 3-Amino-6-bromo-2-phenylpyridine is its use in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop potent and selective inhibitors by modifying its core structure. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-Amino-6-bromo-2-phenylpyridine in inhibiting specific kinases involved in tumor growth. The study highlighted the compound's ability to bind to the ATP-binding site of kinases, thereby blocking their activity.

In addition to its role in kinase inhibition, 3-Amino-6-bromo-2-phenylpyridine has been investigated for its potential in antimicrobial therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives with enhanced antibacterial activity against drug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

The synthetic versatility of 3-Amino-6-bromo-2-phenylpyridine is further exemplified by its use in metal-catalyzed cross-coupling reactions. Palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions have been successfully employed to introduce diverse functional groups at the bromo position, enabling the creation of libraries of compounds for high-throughput screening. Such approaches have been instrumental in identifying lead compounds with optimized pharmacokinetic properties. Recent advancements in flow chemistry have also streamlined the synthesis of these derivatives, reducing reaction times and improving yields.

Despite its promising applications, challenges remain in the large-scale production and optimization of 3-Amino-6-bromo-2-phenylpyridine-based therapeutics. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies to enhance bioavailability and the development of targeted delivery systems to minimize systemic toxicity. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinically viable treatments.

In conclusion, 3-Amino-6-bromo-2-phenylpyridine (CAS: 912772-85-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its multifaceted applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry underscore its potential as a cornerstone for drug discovery. Continued investigation into its derivatives and mechanisms of action will likely yield innovative therapeutic agents, addressing unmet medical needs in oncology, infectious diseases, and beyond.